Cas no 863027-98-9 (3,6-Dibromo-N-(2-ethylhexyl)phthalimide)

3,6-Dibromo-N-(2-ethylhexyl)phthalimide is a brominated phthalimide derivative with applications in flame retardancy and polymer modification. Its molecular structure incorporates two bromine atoms, enhancing its effectiveness as a flame retardant by inhibiting combustion through radical scavenging. The 2-ethylhexyl substituent improves compatibility with hydrophobic polymer matrices, facilitating uniform dispersion. This compound exhibits thermal stability, making it suitable for high-temperature processing in plastics and coatings. Its halogenated nature ensures efficient flame suppression while maintaining mechanical properties in the host material. The product is particularly relevant in industries requiring UL94 compliance or stringent fire safety standards. Proper handling is advised due to its brominated composition.
3,6-Dibromo-N-(2-ethylhexyl)phthalimide structure
863027-98-9 structure
Product Name:3,6-Dibromo-N-(2-ethylhexyl)phthalimide
CAS No:863027-98-9
MF:C16H19Br2NO2
MW:417.135563135147
CID:2179645
PubChem ID:59523077
Update Time:2025-06-14

3,6-Dibromo-N-(2-ethylhexyl)phthalimide Chemical and Physical Properties

Names and Identifiers

    • 4,7-Dibromo-2-(2-ethylhexyl)isoindoline-1,3-dione
    • n-(2-ethylhexyl)-3,6-dibromophthalimide
    • 3,6-Dibromo-N-(2-ethylhexyl)phthalimide
    • 1H-Isoindole-1,3(2H)-dione, 4,7-dibromo-2-(2-ethylhexyl)-
    • 4,7-二溴-2-(2-乙基己基)异吲哚啉-1,3-二酮
    • 4,7-Dibromo-2-(2-ethylhexyl)-1H-isoindole-1,3(2H)-dione (ACI)
    • 4,7-dibromo-2-(2-ethylhexyl)isoindole-1,3-dione
    • 863027-98-9
    • F77660
    • DB-252923
    • 1H-Isoindole-1,3(2H)-dione,4,7-dibromo-2-(2-ethylhexyl)-
    • CS-0433881
    • SCHEMBL3106921
    • Inchi: 1S/C16H19Br2NO2/c1-3-5-6-10(4-2)9-19-15(20)13-11(17)7-8-12(18)14(13)16(19)21/h7-8,10H,3-6,9H2,1-2H3
    • InChI Key: MFVRURWCDDILCC-UHFFFAOYSA-N
    • SMILES: O=C1N(CC(CCCC)CC)C(=O)C2C1=C(C=CC=2Br)Br

Computed Properties

  • Exact Mass: 416.97620g/mol
  • Monoisotopic Mass: 414.97825g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4
  • XLogP3: 5.4

3,6-Dibromo-N-(2-ethylhexyl)phthalimide Pricemore >>

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3,6-Dibromo-N-(2-ethylhexyl)phthalimide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Acetic acid ;  2 h, 120 °C
Reference
Conjugated polymers based on benzodithiophene and arylene imides: Extended absorptions and tunable electrochemical properties
Chen, Jian; et al, Polymer, 2010, 51(13), 2897-2902

Production Method 2

Reaction Conditions
1.1 Reagents: Iodine ,  Bromine ,  Fuming sulfuric acid ;  rt; 28 h, rt → 65 °C
2.1 Solvents: Acetic acid ;  3 h, rt → 120 °C
Reference
Low-Band-Gap BODIPY Conjugated Copolymers for Sensing Volatile Organic Compounds
Sen, Choong Ping; et al, Chemistry - A European Journal, 2015, 21(48), 17344-17354

Production Method 3

Reaction Conditions
1.1 Solvents: Acetic acid ;  3 h, rt → 120 °C
Reference
Low-Band-Gap BODIPY Conjugated Copolymers for Sensing Volatile Organic Compounds
Sen, Choong Ping; et al, Chemistry - A European Journal, 2015, 21(48), 17344-17354

Production Method 4

Reaction Conditions
1.1 Reagents: Iodine ,  Bromine ,  Fuming sulfuric acid
2.1 -
Reference
Synthesis of new conjugated polymers with coordinated praseodymium complexes for polymer memory devices
Lv, Wei; et al, RSC Advances, 2017, 7(30), 18384-18391

Production Method 5

Reaction Conditions
1.1 Reagents: Iodine ,  Bromine Solvents: Fuming sulfuric acid ;  60 °C
2.1 Solvents: Acetic acid ;  reflux
Reference
Optimal Ambipolar Charge Transport of Thienylenevinylene-Based Polymer Semiconductors by Changes in Conformation for High-Performance Organic Thin Film Transistors and Inverters
Kim, Juhwan; et al, Chemistry of Materials, 2013, 25(9), 1572-1583

3,6-Dibromo-N-(2-ethylhexyl)phthalimide Raw materials

3,6-Dibromo-N-(2-ethylhexyl)phthalimide Preparation Products

Additional information on 3,6-Dibromo-N-(2-ethylhexyl)phthalimide

Recent Advances in the Study of 3,6-Dibromo-N-(2-ethylhexyl)phthalimide (CAS: 863027-98-9)

3,6-Dibromo-N-(2-ethylhexyl)phthalimide (CAS: 863027-98-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This phthalimide derivative, characterized by its dibromo substitution and 2-ethylhexyl side chain, has shown promising potential in various applications, including antimicrobial, anticancer, and material science. Recent studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and exploring its therapeutic efficacy.

One of the key findings in recent research is the compound's notable antimicrobial activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3,6-Dibromo-N-(2-ethylhexyl)phthalimide exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) in the range of 2–8 µg/mL. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These findings suggest its potential as a lead compound for developing new antibiotics, particularly in the face of rising antibiotic resistance.

In the realm of anticancer research, preliminary investigations have highlighted the compound's cytotoxic effects against several cancer cell lines. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3,6-Dibromo-N-(2-ethylhexyl)phthalimide induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and caspase-9 pathways. The study also noted a synergistic effect when the compound was combined with conventional chemotherapeutic agents, such as doxorubicin, suggesting its potential as an adjunct therapy. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthetic accessibility of 3,6-Dibromo-N-(2-ethylhexyl)phthalimide has also been a focus of recent research. A 2023 paper in Organic Process Research & Development described an optimized two-step synthesis route starting from commercially available phthalic anhydride. The process achieved an overall yield of 78% with high purity (>99%), making it scalable for industrial applications. This advancement is particularly relevant for the material science sector, where the compound is being explored as a flame retardant and plasticizer due to its thermal stability and low toxicity.

Despite these promising developments, challenges remain in the clinical translation of 3,6-Dibromo-N-(2-ethylhexyl)phthalimide. Pharmacokinetic studies are still in the early stages, and the compound's metabolic stability, bioavailability, and potential off-target effects need further investigation. Additionally, regulatory considerations regarding its environmental impact, particularly its persistence and bioaccumulation potential, must be addressed before widespread adoption.

In conclusion, 3,6-Dibromo-N-(2-ethylhexyl)phthalimide (CAS: 863027-98-9) represents a versatile compound with significant potential across multiple domains. Its antimicrobial and anticancer properties, coupled with its synthetic feasibility, make it a compelling candidate for further research and development. Future studies should prioritize in vivo validation, pharmacokinetic profiling, and environmental risk assessment to fully realize its therapeutic and industrial applications.

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